Cas no 1267323-38-5 (1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)
1267323-38-5 structure
Product Name:1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
CAS No:1267323-38-5
MF:C13H15N3O
MW:229.277702569962
CID:5794370
PubChem ID:82203011
Update Time:2023-12-26
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1267323-38-5
- 1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
- EN300-1610468
-
- Inchi: 1S/C13H15N3O/c1-2-6-13-12(10-17)14-15-16(13)9-11-7-4-3-5-8-11/h3-5,7-8,10H,2,6,9H2,1H3
- InChI Key: UPWICGLTHHRSQW-UHFFFAOYSA-N
- SMILES: O=CC1=C(CCC)N(CC2C=CC=CC=2)N=N1
Computed Properties
- Exact Mass: 229.121512110g/mol
- Monoisotopic Mass: 229.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 47.8Ų
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610468-0.05g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 0.05g |
$1368.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-0.1g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 0.1g |
$1433.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-0.25g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 0.25g |
$1498.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-0.5g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 0.5g |
$1563.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-1.0g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 1g |
$1629.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-2.5g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 2.5g |
$3191.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-5.0g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 5g |
$4722.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-10.0g |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 10g |
$7004.0 | 2023-06-04 | ||
| Enamine | EN300-1610468-50mg |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 50mg |
$1368.0 | 2023-09-23 | ||
| Enamine | EN300-1610468-100mg |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde |
1267323-38-5 | 100mg |
$1433.0 | 2023-09-23 |
1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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